Cas no 400082-59-9 (5H-1,2,4-Triazolo[4,3-a]azepine, 3-(3-chlorophenyl)-6,7,8,9-tetrahydro-)

• Product Name: 5H-1,2,4-Triazolo[4,3-a]azepine, 3-(3-chlorophenyl)-6,7,8,9-tetrahydro-
• CAS No: 400082-59-9
• MF: C₁₃H₁₄ClN₃
• MW: 247.723361492157
• CID: 3966066
• PubChem ID: 1478279
• Update Time: 2025-04-22

5H-1,2,4-Triazolo[4,3-a]azepine, 3-(3-chlorophenyl)-6,7,8,9-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 5H-1,2,4-Triazolo[4,3-a]azepine, 3-(3-chlorophenyl)-6,7,8,9-tetrahydro-
• 3-(3-chlorophenyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine
• 5B-096
• SCHEMBL2849299
• AKOS005091776
• SMR000336955
• DTXSID501324391
• HMS2718D23
• 3-(3-chlorophenyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• CHEMBL1363401
• MLS000721795
• 400082-59-9

• Inchi： 1S/C13H14ClN3/c14-11-6-4-5-10(9-11)13-16-15-12-7-2-1-3-8-17(12)13/h4-6,9H,1-3,7-8H2
• InChI Key： DYOWYUZNXBKQOK-UHFFFAOYSA-N
• SMILES： N12C(C3=CC=CC(Cl)=C3)=NN=C1CCCCC2

Computed Properties

• Exact Mass: 247.0876252Da
• Monoisotopic Mass: 247.0876252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles